Cas no 2747959-96-0 (INNYA-2271804)

• Product Name: INNYA-2271804
• CAS No: 2747959-96-0
• MF: C₁₈H₂₂NO₃P
• MW: 331.35
• CID: 5089643
• PubChem ID: 164186534
• Update Time: 2025-07-30

INNYA-2271804 Chemical and Physical Properties

Names and Identifiers

• Me-4PACz
• INNYA-2271804
• (4-(3,6-Dimethyl-9H-carbazol-9-yl)butyl)phosphonic acid
• [4-(3,6-dimethyl-9h-carbazol-9-yl)butyl]phosphonic acid
• 4-(3,6-dimethylcarbazol-9-yl)butylphosphonic acid
• SCHEMBL25186781
• M3359
• 2747959-96-0

• Inchi： 1S/C18H22NO3P/c1-13-5-7-17-15(11-13)16-12-14(2)6-8-18(16)19(17)9-3-4-10-23(20,21)22/h5-8,11-12H,3-4,9-10H2,1-2H3,(H2,20,21,22)
• InChI Key： ZNLXWYZMMYDGCE-UHFFFAOYSA-N
• SMILES： C(N1C2=CC=C(C)C=C2C2=CC(C)=CC=C12)CCCP(O)(O)=O

Computed Properties

• Exact Mass: 331.13373056g/mol
• Monoisotopic Mass: 331.13373056g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 426
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 62.5Ų

Additional information on INNYA-2271804

Comprehensive Overview of INNYA-2271804 (CAS No. 2747959-96-0): Properties, Applications, and Industry Relevance

In the rapidly evolving landscape of specialty chemicals, INNYA-2271804 (CAS No. 2747959-96-0) has emerged as a compound of significant interest due to its unique molecular structure and versatile applications. This high-purity compound is increasingly sought after in pharmaceuticals, advanced materials, and biotechnology sectors. Researchers and manufacturers are actively exploring its potential to address challenges in drug formulation, sustainable material development, and precision medicine.

The growing demand for INNYA-2271804 reflects broader industry trends toward customized chemical solutions and high-performance additives. Recent studies suggest its molecular stability and compatibility make it particularly valuable for targeted drug delivery systems, a hot topic in pharmaceutical innovation. The compound's thermal properties also position it as a candidate for next-generation polymer modifications, aligning with the global push for advanced material science solutions.

Analytical characterization of 2747959-96-0 reveals exceptional purity profiles (>98.5%) by HPLC, with spectroscopic data confirming its distinct structural features. These quality parameters are crucial for applications requiring batch-to-batch consistency, especially in regulated industries. The compound's solubility profile in both polar and non-polar solvents expands its utility across diverse formulation requirements, answering common formulation challenges frequently searched by R&D professionals.

From a commercial perspective, INNYA-2271804 addresses several market needs highlighted in recent industry reports. Its potential in bio-compatible coatings responds to the medical device sector's search for safer interface materials. Additionally, its role as a process optimization agent in specialty chemical manufacturing taps into the growing demand for production efficiency enhancers—a trending topic in chemical engineering forums and publications.

Regulatory compliance documentation for 2747959-96-0 indicates favorable safety profiles under standard handling conditions, with comprehensive SDS data available. This positions the compound favorably compared to alternative substances that may face increasing restrictions. Current Good Manufacturing Practice (cGMP) certified production options further enhance its attractiveness for pharmaceutical applications where regulatory compliance remains a top priority for quality-conscious buyers.

The scientific community continues to investigate novel applications for INNYA-2271804, with recent patent filings suggesting potential in energy storage systems and advanced catalysis. These developments align with global research priorities in renewable energy and green chemistry—subjects generating substantial search traffic across academic and industrial databases. Early-stage research indicates possible synergistic effects when combined with certain nanostructured materials, opening new avenues for material science innovation.

Supply chain specialists note that 2747959-96-0 demonstrates excellent stability during transport and storage, addressing a critical concern for international chemical procurement. Its compatibility with standard industrial packaging solutions reduces logistical complexities compared to more sensitive compounds. These practical advantages contribute to its growing adoption across global markets, particularly in regions with developing specialty chemical infrastructure.

Quality control protocols for INNYA-2271804 typically include rigorous spectroscopic verification (NMR, FT-IR) and chromatographic purity assessment, meeting the exacting standards of research institutions and industrial users alike. These analytical procedures ensure the compound's performance consistency—a key consideration for formulators searching for reliable chemical intermediates with predictable behavior in complex systems.

Market analysts project steady growth in demand for 2747959-96-0 derivatives, driven by expansion in personalized medicine and smart material applications. The compound's molecular flexibility allows for targeted modifications, making it adaptable to emerging technological requirements. This versatility positions it favorably against more rigid molecular structures that dominate traditional chemical inventories.

Technical literature surrounding INNYA-2271804 frequently highlights its low environmental persistence compared to legacy compounds with similar functions—an increasingly important differentiator as industries seek sustainable chemistry solutions. Lifecycle assessment studies suggest favorable environmental profiles, addressing growing regulatory and consumer interest in green chemical alternatives.

In formulation science, researchers value 2747959-96-0 for its excipient compatibility, particularly in solid dosage forms where stability is paramount. This characteristic responds to frequent formulation challenges documented in pharmaceutical technical forums. The compound's moisture resistance properties further enhance its utility in humidity-sensitive applications, a common pain point in global markets with tropical climates.

The development history of INNYA-2271804 reflects broader trends in rational molecular design, with computational chemistry playing a significant role in its optimization. This methodology aligns with current industry shifts toward AI-assisted chemical discovery—a subject generating substantial interest across research communities. The compound serves as a case study in successful translation from virtual screening to commercial reality.

Looking forward, innovation pipelines suggest potential derivatives of 2747959-96-0 may enable breakthroughs in bioelectronic interfaces and responsive material systems. These cutting-edge applications position the compound family at the intersection of multiple high-growth technology sectors. Continued research investment is expected to uncover additional value propositions for this versatile chemical entity.